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Compound of Interest

Compound Name: Tetrafluoro-thalidomide

Cat. No.: B13516397 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Tetrafluoro-thalidomide was found in the

available resources. The following disposal procedures are based on the known hazards of the

parent compound, thalidomide, and its fluorinated analogs.[1] All personnel must consult their

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure compliance with all local, regional, national, and international regulations before

handling or disposing of this compound.[2][3]

Core Safety Principles and Hazard Assessment
Thalidomide and its derivatives are categorized as highly potent compounds. The primary

health concern is their potential for reproductive toxicity, including the risk of causing severe

birth defects.[1][4] Therefore, all handling and disposal operations must be performed under the

assumption that Tetrafluoro-thalidomide is biologically active and hazardous.

Key Hazards:

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[2][4]

Acute Toxicity: Harmful if swallowed or in contact with skin.[2][4]

Irritation: May cause skin, eye, and respiratory irritation.[5]

Environmental Hazard: Potential to harm aquatic life if released into the environment.

Disposal into drains or general trash is strictly prohibited.[1]
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Personal Protective Equipment (PPE) Protocol
A comprehensive, multi-layered approach to PPE is mandatory when handling Tetrafluoro-
thalidomide in any form (solid, solution, or as contaminated materials).

PPE Category Equipment Specifications and Rationale

Hand Protection

Double-gloving with nitrile gloves is required to

provide a robust barrier against dermal

absorption. The outer glove should be removed

immediately if contamination occurs.[1]

Eye Protection

Chemical safety goggles or a full-face shield

must be worn to protect against splashes and

airborne particles.[5]

Body Protection

An impervious, disposable gown or a dedicated

lab coat should be worn to prevent skin contact.

[5]

Respiratory Protection

When handling the solid compound outside of a

certified chemical fume hood or if there is a risk

of aerosol or dust generation, an N95 respirator

or higher (e.g., PAPR) is necessary.[5]

Procedural, Step-by-Step Guidance for Disposal
All disposal procedures must be conducted within a certified chemical fume hood to minimize

the risk of inhalation.

1. Waste Segregation and Collection:

Solid Waste:

Carefully place all solid Tetrafluoro-thalidomide waste, including contaminated personal

protective equipment (gloves, gowns, etc.), absorbent pads, and weighing papers, into a

designated, sealable, and clearly labeled hazardous waste container.[1]
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The container must be made of a compatible material and labeled with "Hazardous

Waste," the chemical name "Tetrafluoro-thalidomide," and appropriate hazard symbols

(e.g., toxic, reproductive hazard).

Avoid generating dust when transferring solid waste.[2]

Liquid Waste:

Collect all solutions containing Tetrafluoro-thalidomide in a separate, compatible, and

clearly labeled hazardous liquid waste container.[1]

Do not mix this waste stream with other solvents unless explicitly permitted by your

institution's EHS department.[1]

The container should be securely sealed to prevent leaks and evaporation.

Contaminated Sharps:

Dispose of any needles, syringes, or other contaminated sharps in a designated,

puncture-proof sharps container for hazardous chemical waste.[1]

2. Decontamination of Labware and Work Surfaces:

Disposable Labware: All contaminated disposable labware (e.g., pipette tips, centrifuge

tubes) should be discarded as solid hazardous waste.[1]

Non-Disposable Glassware:

Rinse glassware with a suitable organic solvent (e.g., ethanol or acetone) to remove

residual compound. Collect this rinse as hazardous liquid waste.

Subsequently, wash the glassware with soap and water.

Consult your EHS department for validated decontamination procedures. If a validated

procedure is not available, the glassware should be disposed of as hazardous waste.

Work Surfaces:
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Decontaminate all work surfaces within the chemical fume hood with a suitable cleaning

agent (e.g., scrubbing with alcohol) after work is completed.[5]

All cleaning materials, such as wipes, must be disposed of as solid hazardous waste.[1]

3. Waste Storage and Disposal:

Storage: Keep all hazardous waste containers securely sealed when not in use. Store them

in a designated, secure, and well-ventilated hazardous waste accumulation area, away from

incompatible materials.[2]

Documentation: Maintain meticulous records of the amount of Tetrafluoro-thalidomide
waste generated and the dates of accumulation and disposal. This is crucial for regulatory

compliance.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department. Waste will likely be disposed of via incineration at a permitted

hazardous waste facility.[3]

Quantitative Data Summary
Due to the lack of a specific SDS for Tetrafluoro-thalidomide, quantitative data is limited. The

following table provides relevant information for the parent compound, thalidomide, which

should be considered for initial safety assessments.

Property Value (for Thalidomide) Source(s)

CAS Number 50-35-1 [4]

Molecular Formula C₁₃H₁₀N₂O₄ [4]

Melting Point 269–271 °C [4]

Acute Oral Toxicity (Rat LD50) 113 mg/kg [2]

Acute Dermal Toxicity (Rat

LD50)
1,550 mg/kg [2]
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Experimental Protocols
No specific experimental protocols for the chemical neutralization or deactivation of

Tetrafluoro-thalidomide for disposal purposes were found in the literature. The standard and

required procedure is collection and disposal via a licensed hazardous waste management

service.

Disposal Workflow Diagram
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Caption: Logical workflow for the safe disposal of Tetrafluoro-thalidomide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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